tert-Butyl 3-carbamothioylpiperidine-1-carboxylate
Overview
Description
Tert-Butyl 3-carbamothioylpiperidine-1-carboxylate (TBCPC) is a compound of interest in the field of organic chemistry. It is a member of the carbamothioylpiperidine family of compounds, which are known for their unique chemical properties. TBCPC has been studied for its potential applications in the fields of medicine and biochemistry.
Scientific Research Applications
Metal-Free C3-Alkoxycarbonylation
A study by Xie et al. (2019) introduced a metal- and base-free protocol for the C3-alkoxycarbonylation of quinoxalin-2(1H)-ones using carbazates, including tert-butyl carbazate. This approach facilitates the efficient preparation of quinoxaline-3-carbonyl compounds, a key structural motif in bioactive natural products and synthetic drugs, through oxidation coupling in the presence of K2S2O8. The process is adaptable to gram-scale synthesis and follows a free-radical pathway, demonstrating the functional versatility of tert-butyl carbazate derivatives in synthetic chemistry (Xie et al., 2019).
Stereoselective Syntheses
Boev et al. (2015) explored the stereoselective synthesis of tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate and its derivatives. The research demonstrated how these compounds, through reactions with L-selectride, yield cis-isomers with high selectivity. This work underscores the importance of tert-butyl derivatives in the stereoselective synthesis of complex molecules, which is crucial for the development of drugs with specific chirality (Boev et al., 2015).
Synthesis of Key Intermediates
The synthesis of tert-Butyl 4-Methyl-3-Oxopiperidine-1-Carboxylate, as detailed by Xin-zhi (2011), showcases the compound's role as an important intermediate in the development of novel inhibitors, like the protein tyrosine kinase Jak3 inhibitor CP-690550. The efficient synthesis process described highlights the compound's significance in pharmaceutical manufacturing, offering advantages in terms of raw material availability, simplicity, and scalability (Xin-zhi, 2011).
Mild and Efficient Protection
Lebel and Leogane (2005) reported a mild and efficient one-pot Curtius rearrangement for the synthesis of Boc-protected amines from carboxylic acids using di-tert-butyl dicarbonate. This method facilitates the production of tert-butyl carbamate in high yields at low temperatures, compatible with a variety of substrates. The technique is invaluable for the protection of amino acids, essential for peptide synthesis and drug development (Lebel & Leogane, 2005).
properties
IUPAC Name |
tert-butyl 3-carbamothioylpiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2S/c1-11(2,3)15-10(14)13-6-4-5-8(7-13)9(12)16/h8H,4-7H2,1-3H3,(H2,12,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCELPXRDWJCIJE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80634887 |
Source
|
| Record name | tert-Butyl 3-carbamothioylpiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80634887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl 3-carbamothioylpiperidine-1-carboxylate | |
CAS RN |
274682-80-3 |
Source
|
| Record name | tert-Butyl 3-carbamothioylpiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80634887 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 3-carbamothioylpiperidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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